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This technical guide provides a comprehensive overview of the discovery and characterization
of the tenuous oxygen atmosphere surrounding Saturn's moon, Dione. The findings presented
herein are primarily based on data acquired by the Cassini Plasma Spectrometer (CAPS)
during its close flyby of Dione on April 7, 2010. This document details the quantitative
composition of this exosphere, the experimental methodology employed for its detection, and
the underlying physical processes governing its formation and maintenance.

Quantitative Composition of Dione's Oxygen
Exosphere

The exosphere of Dione is exceedingly tenuous, with molecular oxygen ions (Oz*) being a key
detected component. The primary source of quantitative data is the study conducted by Tokar
et al. and published in Geophysical Research Letters.[1] During a flyby on April 7, 2010, the
Cassini spacecraft's instruments detected these ions near Dione's icy surface.[2][3] The
estimated density of these molecular oxygen ions falls within the range of 0.01 to 0.09 ions per
cubic centimeter.[1][2][3] This density is comparable to that of Earth's atmosphere at an altitude
of approximately 480 kilometers (300 miles).[4]
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Molecular Oxygen (Oz7) 0.01-0.09 Tokar et al. (2012)[1]

Experimental Protocols: Detection and Analysis

The in-situ detection of Dione's oxygen exosphere was a significant achievement of the
Cassini mission, made possible by the sophisticated instrumentation of the Cassini Plasma
Spectrometer (CAPS).

Instrumentation: The Cassini Plasma Spectrometer
(CAPS)

The CAPS instrument suite was designed to measure the energy and mass composition of
plasma particles. For the detection of Dione's exospheric ions, the lon Mass Spectrometer
(IMS) was the principal sensor utilized. The IMS is capable of distinguishing different ion
species based on their mass-to-charge ratio over a broad energy range.

Data Acquisition during the Dione Flyby (April 7, 2010)

During its targeted flyby, the Cassini spacecraft passed through the plasma wake of Dione.
The CAPS instrument was oriented to sample the ions in this region. The detection of
molecular oxygen ions was achieved by observing their characteristic signature in the ion
energy and mass spectra. These newly formed ions, picked up by Saturn's co-rotating
magnetic field, exhibit a specific velocity distribution that allows them to be distinguished from
the background plasma.

Data Analysis Methodology

The raw data from the CAPS IMS, consisting of ion counts as a function of energy and mass-
to-charge ratio, underwent a rigorous analysis pipeline to derive the density of Oz2* ions. The
general steps included:

 Instrument Calibration: Conversion of raw detector counts to physical units of ion flux,
accounting for the instrument's detection efficiency and geometric factor.
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e Background Subtraction: Removal of contributions from penetrating radiation and electronic
noise to isolate the signal from exospheric ions.

» Species ldentification: Identification of the O2* peak in the mass spectrum.

 Moment Calculation: Integration of the Oz* ion distribution function over velocity space to
calculate the bulk parameters, including density. This involves fitting the measured ion
distribution with a theoretical distribution (e.g., a convected Maxwellian or a ring-beam
distribution) to derive the moments.

Formation of Dione's Oxygen Exosphere: A
Signaling Pathway

The presence of a molecular oxygen exosphere at Dione is attributed to a multi-step process

driven by the interaction of Saturn's magnetosphere with the moon's icy surface. This process,
known as sputtering, is a universal mechanism observed at other icy moons in the outer solar
system.[2][3]
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Caption: Formation and detection of Dione's oxygen exosphere.

Experimental Workflow: From Observation to
Discovery

The process of detecting and characterizing Dione's tenuous atmosphere involved a series of
planned observations and subsequent data analysis steps. The workflow illustrates the logical
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progression from mission planning to scientific discovery.

Cassini Dione Flyby
(April 7, 2010)

CAPS IMS Data
Acquisition

Data Downlink to
Ground Station

Raw Data Processing
and Calibration

lon Mass and Energy
Spectral Analysis

Scientific Publication
(Tokar et al., 2012)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b5365651?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5365651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Caption: Experimental workflow for the discovery of Dione's oxygen exosphere.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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